2,6-difluoro-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]benzamide
• InChI: InChI=1S/C16H11F2N3OS/c17-11-2-1-3-12(18)14(11)16(22)21-8-13-15(20-6-5-19-13)10-4-7-23-9-10/h1-7,9H,8H2,(H,21,22)
• InChI Key: WMWHCUZFSZFXTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCC2=NC=CN=C2C3=CSC=C3)F
• Molecular Formula: C16H11F2N3OS
• Molecular Weight: 331.3 g/mol

Description

2,6-difluoro-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide, commonly known as DTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DTB is a benzamide derivative that has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied extensively.

Scientific Research Applications

Synthesis and Potential PET Agent Application

A study elaborated on the synthesis of 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide, showcasing its application as a potential PET agent for imaging of B-Raf(V600E) in cancers. This work demonstrates the compound's synthesis from 2,6-difluorobenzoic acid, highlighting its relevance in cancer research and diagnostic imaging (Min Wang, Mingzhang Gao, K. Miller, & Q. Zheng, 2013).

Molecular Solid Formation

Research on tetrafluoroterephthalic acid with aza compounds, including pyrazine, revealed the formation of novel crystals through hydrogen bonds and weak intermolecular interactions of C–H⋯F and C–H⋯O. This study underlines the importance of such interactions in creating supramolecular structures, which could be insightful for the design of new materials or drugs (Lei Wang, Yanjing Hu, Wenqiang Wang, Faqian Liu, & K. Huang, 2014).

Heterocyclic Synthesis

Another relevant study discusses the synthesis of thiophenylhydrazonoacetates for heterocyclic synthesis, highlighting methods to create pyrazole, isoxazole, and pyrimidine derivatives. This research provides insight into synthetic strategies that could be applicable for developing compounds with similar structures for various scientific applications (R. Mohareb, S. Sherif, H. Gaber, S. S. Ghabrial, & Susan I. Aziz, 2004).

Hybrid Cocrystals and Bioactivity

The formation of hybrid cocrystals involving pyrazinamide with hydroxybenzoic acids was studied, showcasing the importance of molecular interactions for drug design, specifically against tuberculosis. This research emphasizes the role of noncovalent interactions in drug efficacy and material properties (J. S. Al-Otaibi, Y. Mary, Stevan Armaković, & Renjith Thomas, 2020).